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Compound of Interest

4-Amino-1-benzylpiperidine-4-
Compound Name:
carbonitrile

Cat. No.: B153687

Technical Guide: 4-Amino-1-benzylpiperidine-4-
carbonitrile

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the known physical and chemical
properties of 4-Amino-1-benzylpiperidine-4-carbonitrile (CAS No: 136624-42-5). Due to the
limited availability of published experimental data for this specific molecule, this document
summarizes information from chemical supplier databases and infers a probable synthetic
route based on established chemical principles. This guide is intended to serve as a
foundational resource for researchers and professionals in drug development and organic
synthesis.

Chemical and Physical Properties

The available data for 4-Amino-1-benzylpiperidine-4-carbonitrile is compiled from various
chemical databases and suppliers. It is important to note that some physical properties, such
as a precise melting point and quantitative solubility data, are not consistently reported in
publicly accessible literature.

Table 1: Physical and Chemical Properties of 4-Amino-1-benzylpiperidine-4-carbonitrile
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Property Value Source(s)

CAS Number 136624-42-5 [1][2]

Molecular Formula C13H17Ns [1][2]

Molecular Weight 215.29 g/mol [11[2]

Appearance Solid, White to off-white [11121[3]

N ] 358.0 £ 42.0 °C at 760 mmHg

Boiling Point )

(Predicted)
Reported to have moderate

Solubility solubility in polar organic [2]
solvents.

) Typically available at 295% or

Purity ) [11[3]
=97% purity.
4-amino-1-benzylpiperidine-4-

IUPAC Name » [4]
carbonitrile
4-amino-1-(phenylmethyl)-4-
piperidinecarbonitrile, 4-

Synonyms azanyl-1- [1]
(phenylmethyl)piperidine-4-
carbonitrile
INChI=1S/C13H17N3/c14-11-

InChl 13(15)6-8-16(9-7-13)10-12-4- [1]
2-1-3-5-12/h1-5H,6-10,15H2
GKFZBGLUEBXSBF-

InChl Key [1]
UHFFFAOYSA-N
C1CN(CCCL(C#N)N)CC2=CC

SMILES [4]
=CC=C2

Structure
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The chemical structure of 4-Amino-1-benzylpiperidine-4-carbonitrile consists of a piperidine
ring N-substituted with a benzyl group. At the 4-position of the piperidine ring, there is both an
amino group and a nitrile group, making it an a-aminonitrile.

1-Benzyl-4-piperidone

4-Amino-1-benzylpiperidine-4-carbonitrile

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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